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For Researchers, Scientists, and Drug Development Professionals

Introduction
Butoxycarboxim is a systemic carbamate insecticide and acaricide effective against a range

of sucking insects.[1] As an oxime carbamate, it functions through contact and stomach action,

providing protection for various crops, particularly ornamental plants.[1] Introduced around

1975, Butoxycarboxim acts as a reversible acetylcholinesterase inhibitor, disrupting the

nervous system of target pests.[1][2] This document provides detailed application notes and

experimental protocols for the use of Butoxycarboxim in a research and agricultural context.

Physicochemical Properties
Butoxycarboxim is a colorless crystalline solid.[3] It is highly soluble in water and polar

organic solvents, but has low solubility in non-polar solvents.[2][3] Technical grade

Butoxycarboxim is a mixture of (E)- and (Z)-isomers, typically in a ratio of 85-90:15-10.[3][4]

Table 1: Physicochemical Properties of Butoxycarboxim
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Property Value Reference(s)

Molecular Formula C₇H₁₄N₂O₄S [5]

Molecular Weight 222.26 g/mol [5]

Melting Point 85-89 °C (Technical) [4]

Vapor Pressure 2.0 x 10⁻⁶ mm Hg at 20 °C [3]

Water Solubility 2.09 x 10⁵ mg/L [6]

Log Kow -0.1 [4]

Mode of Action: Acetylcholinesterase Inhibition
Butoxycarboxim, like other carbamate insecticides, exerts its toxic effect by inhibiting the

enzyme acetylcholinesterase (AChE) in the nervous system of insects.[7] AChE is responsible

for the hydrolysis of the neurotransmitter acetylcholine (ACh) at the synaptic cleft.[7] By

reversibly carbamylating the active site of AChE, Butoxycarboxim prevents the breakdown of

ACh.[7] The resulting accumulation of ACh leads to continuous nerve stimulation, causing

hyperactivity, paralysis, and ultimately death of the insect.[7]
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Caption: Mechanism of Butoxycarboxim Action.

Target Pests and Applications
Butoxycarboxim is primarily effective against sucking insects.[1] Its systemic properties make

it particularly useful for controlling pests that feed on plant sap.[1][2]

Target Pests:

Aphids (e.g., Aphis gossypii)[3][5]

Thrips (e.g., Thrips tabaci)[8][9]

Spider Mites (Tetranychus urticae)[10]

Whiteflies (Bemisia tabaci)[7]

Primary Applications:

Ornamental plants (potted and in hydroculture)[4][7]

Some formulations were historically used on citrus, cotton, and vegetables.[7]

Quantitative Data
Specific efficacy data for Butoxycarboxim against target pests is limited in recent literature.

The following tables provide available toxicity data for non-target organisms and a template for

researchers to populate with experimental data.

Table 2: Ecotoxicity of Butoxycarboxim
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Organism Test Value Reference(s)

Oncorhynchus mykiss

(Rainbow Trout)
24-hour LC50 >170 mg/L [3]

Cyprinus carpio

(Carp)
96-hour LC50 1,750 mg/L [3]

Daphnia magna

(Water Flea)
96-hour LC50 500 µg/L [3]

Table 3: Efficacy of Butoxycarboxim Against Target Pests (Template for Experimental Data)

Target Pest Life Stage
LC50 (ppm or
µg/mL)

95%
Confidence
Interval

Slope ± SE

Aphis gossypii Adult

Thrips tabaci Adult

Tetranychus

urticae
Adult

Table 4: Field Trial Efficacy of Butoxycarboxim (Template for Experimental Data)

Crop Target Pest
Application
Rate (kg
a.i./ha)

Pest
Mortality
(%)

Corrected
Mortality
(%)

Crop Yield
Increase
(%)

Rose
Tetranychus

urticae

Chrysanthem

um

Aphis

gossypii

Experimental Protocols
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Protocol 1: Preparation of Butoxycarboxim Solutions for
Laboratory Bioassays
Objective: To prepare accurate concentrations of Butoxycarboxim for use in laboratory-based

efficacy studies.

Materials:

Technical grade Butoxycarboxim

Acetone (analytical grade)

Distilled water

Surfactant (e.g., Triton X-100)

Volumetric flasks

Pipettes

Magnetic stirrer and stir bars

Procedure:

Prepare a stock solution by accurately weighing a known amount of technical grade

Butoxycarboxim and dissolving it in a small volume of acetone in a volumetric flask.

Bring the stock solution to the final volume with distilled water containing a surfactant

(typically at 0.01-0.1% v/v) to ensure proper mixing and adhesion to plant surfaces.

Prepare a series of serial dilutions from the stock solution to achieve the desired

experimental concentrations.

Use a magnetic stirrer to ensure homogeneity of the solutions.

Prepare a control solution containing the same concentration of acetone and surfactant as

the highest concentration of Butoxycarboxim tested.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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